(R)-3-Boc-amino-2,6-dioxopiperidine

• IUPAC Name: tert-butyl N-[(3R)-2,6-dioxopiperidin-3-yl]carbamate
• InChI: InChI=1S/C10H16N2O4/c1-10(2,3)16-9(15)11-6-4-5-7(13)12-8(6)14/h6H,4-5H2,1-3H3,(H,11,15)(H,12,13,14)/t6-/m1/s1
• InChI Key: TUGRLMXVKASPTN-ZCFIWIBFSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(=O)NC1=O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCC(=O)NC1=O
• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol

Description

(R)-3-Boc-amino-2,6-dioxopiperidine is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

(R)-3-Boc-amino-2,6-dioxopiperidine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit potent inhibitory activity against various enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP). These enzymes are known to play a crucial role in the pathogenesis of various diseases such as diabetes, cancer, and Alzheimer's disease. This compound has also been studied for its potential use as a chiral building block in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of (R)-3-Boc-amino-2,6-dioxopiperidine involves the inhibition of enzymes such as DPP-4 and POP. These enzymes are known to hydrolyze various peptides and play a crucial role in the regulation of various physiological processes. The inhibition of these enzymes by this compound leads to the accumulation of peptides and subsequently leads to various physiological effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been found to exhibit potent hypoglycemic and hypotensive effects in animal models. It has also been reported to exhibit neuroprotective effects in various in vitro and in vivo studies. Furthermore, this compound has been found to exhibit anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The synthesis of (R)-3-Boc-amino-2,6-dioxopiperidine is relatively simple and can be performed using standard laboratory equipment. The compound is stable under standard laboratory conditions and can be stored for extended periods. However, the compound is relatively expensive and may not be readily available in large quantities. Furthermore, the compound is highly reactive and requires careful handling during synthesis and purification.

Future Directions

(R)-3-Boc-amino-2,6-dioxopiperidine has significant potential for various applications in the field of medicinal chemistry. Further studies are required to elucidate the precise mechanism of action of the compound and to identify its potential therapeutic targets. Furthermore, the compound's potential use as a chiral building block in the synthesis of various pharmaceuticals requires further investigation. Finally, the compound's potential use as a diagnostic tool for various diseases such as Alzheimer's disease requires further exploration.

Synthesis Methods

The synthesis of (R)-3-Boc-amino-2,6-dioxopiperidine involves the reaction of (R)-3-amino-2,6-dioxopiperidine with tert-butyloxycarbonyl (Boc) anhydride in the presence of a base such as triethylamine. The reaction mixture is then purified using column chromatography to obtain the final product. This synthesis method has been reported in various scientific journals and has been found to be efficient and reliable.